4',5-Dimethoxy-2'-methyl[1,1'-biphenyl]-3-ol

• CAS No.: 1261908-05-7
• Molecular Formula: C15H16O3
• Molecular Weight: 244.28 g/mol
• IUPAC Name: 3-methoxy-5-(4-methoxy-2-methylphenyl)phenol
• InChI: InChI=1S/C15H16O3/c1-10-6-13(17-2)4-5-15(10)11-7-12(16)9-14(8-11)18-3/h4-9,16H,1-3H3
• InChI Key: FSEPJXHIYGITQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2=CC(=CC(=C2)OC)O

Description

5-(4-METHOXY-2-METHYLPHENYL)-3-METHOXYPHENOL is an organic compound with a complex structure that includes methoxy and methyl groups attached to a phenyl ring

Preparation Methods

The synthesis of 5-(4-METHOXY-2-METHYLPHENYL)-3-METHOXYPHENOL can be achieved through several synthetic routes. One common method involves the reaction of 4-methoxy-2-methylphenol with appropriate reagents under controlled conditions. Industrial production methods often involve the use of catalysts and specific reaction conditions to optimize yield and purity. For example, the use of dimethylbenzene as a solvent and nitrogen protection can enhance the efficiency and safety of the synthesis process .

Chemical Reactions Analysis

5-(4-METHOXY-2-METHYLPHENYL)-3-METHOXYPHENOL undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield quinones, while reduction can produce corresponding alcohols .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as an intermediate in the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity and interactions with enzymes or receptors. In medicine, derivatives of this compound could be explored for their therapeutic potential. Industrially, it can be used in the production of polymers and other materials .

Mechanism of Action

The mechanism of action of 5-(4-METHOXY-2-METHYLPHENYL)-3-METHOXYPHENOL involves its interaction with specific molecular targets and pathways. For example, it may act as an inhibitor or activator of certain enzymes, affecting biochemical pathways within cells. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar compounds to 5-(4-METHOXY-2-METHYLPHENYL)-3-METHOXYPHENOL include other methoxyphenols and methylphenols. These compounds share structural similarities but may differ in their chemical properties and applications. For instance, 4-methoxy-2-methylphenylboronic acid and 4-methoxy-2-methylphenyl isocyanate are related compounds with distinct reactivity and uses . The uniqueness of 5-(4-METHOXY-2-METHYLPHENYL)-3-METHOXYPHENOL lies in its specific substitution pattern and the resulting chemical behavior.